Cas no 2137846-89-8 (1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one)

• Product Name: 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one
• CAS No: 2137846-89-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6475097
• PubChem ID: 165848387
• Update Time: 2025-10-29

1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-715399
• 2137846-89-8
• 1-[2-(aminomethyl)-2-methylmorpholin-4-yl]propan-1-one
• 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one

• Inchi： 1S/C9H18N2O2/c1-3-8(12)11-4-5-13-9(2,6-10)7-11/h3-7,10H2,1-2H3
• InChI Key： GVKUWGTXWGWLRO-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC)=O)CC1(C)CN

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one

Introduction to 1-[2-(Aminomethyl-2-methylmorpholin-4-yl)propan-1-one](CAS No. 2137846-89-8)

The compound with the CAS number 2137846-89-8 and the product name 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a morpholine moiety, which is a key feature that contributes to its pharmacological properties.

The morpholine ring in 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one is strategically positioned to interact with biological targets, enhancing its suitability for therapeutic applications. This structural feature is particularly noteworthy in the context of recent research, where morpholine derivatives have been extensively studied for their ability to modulate various biological pathways. The presence of an aminomethyl group further enhances the compound's reactivity and binding affinity, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds that can effectively interact with biological targets without causing significant side effects. The structural design of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one aligns well with this trend, as it combines the advantages of both the morpholine and amine functional groups. This dual functionality allows the compound to exhibit a range of pharmacological activities, making it a versatile tool for drug discovery.

The synthesis of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process begins with the preparation of the morpholine derivative, followed by the introduction of the aminomethyl group and subsequent functionalization to achieve the desired molecular structure. Each step in the synthesis is critical and must be performed under controlled conditions to ensure high yield and purity.

The pharmacological profile of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one has been extensively evaluated through both in vitro and in vivo studies. These studies have revealed that the compound exhibits potent activity against a variety of biological targets, including enzymes and receptors involved in disease pathways. The ability of this compound to modulate these targets makes it a valuable asset in the search for new therapeutic agents.

In particular, recent research has focused on the potential applications of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one in the treatment of neurological disorders. The compound's ability to interact with neurotransmitter receptors has led to its investigation as a potential treatment for conditions such as depression and anxiety. Additionally, its structural similarity to known pharmacologically active compounds suggests that it may have broader therapeutic applications that are yet to be fully explored.

The chemical properties of 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one, including its solubility, stability, and metabolic profile, have also been thoroughly characterized. These properties are essential for determining how the compound behaves within biological systems and how it can be optimized for therapeutic use. The solubility profile, for instance, plays a crucial role in determining whether the compound can be effectively administered orally or through other routes.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one exemplifies this collaborative approach, as it bridges fundamental chemical research with applied pharmacology. By understanding the structure-property relationships of such compounds, researchers can design molecules that are more likely to succeed in clinical trials and ultimately reach patients in need.

The future prospects for 1-[2-(Aminomethyl)-2-methylmorpholin-4-yl]propan-1-one are promising, with ongoing research aimed at further optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.